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Compound of Interest

Compound Name: Arvanil

Cat. No.: B1665783

Essential Safety and Handling Guide for Arvanil

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Arvanil (N-arachidonoylvanillamine) in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and mitigate risks associated with this bioactive compound. As a specific Safety Data
Sheet (SDS) for Arvanil is not readily available, this guidance is based on general best
practices for handling potentially hazardous research chemicals.[1][2]

Quantitative and Technical Data

For quick reference, the following table summarizes key technical data for Arvanil.

Researchers must treat Arvanil as a substance with unknown toxicity and handle it with the
utmost care.
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Property Value Citations

N-[(4-hydroxy-3-
Formal Name methoxyphenyl)methyl]-52,8Z, [3]

117,147 -eicosatetraenamide

Synonym N-Vanillylarachidonamide [3][4]
Molecular Formula C28H41NOs
Molecular Weight 439.64 g/mol
A solution in ethanol or slightly
Appearance )
yellow oll
Store at -20°C for long-term
Storage (months to years) or 0-4°C for
short-term (days to weeks).
- > 2 years when stored
Stability

properly.

Soluble in Dimethylformamide
Solubility (DMF), Dimethyl sulfoxide
(DMSO0), and Ethanol.

Personal Protective Equipment (PPE)

The proper selection and use of PPE is the final barrier to exposure after engineering and
administrative controls have been implemented. The following PPE is mandatory when
handling Arvanil.
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PPE Category Specific Requirements Rationale & Citations

Protects eyes and face from
] Safety goggles or a face ] ]
Eye/Face Protection hietd potential splashes of Arvanil
shield.
solutions.

Double-gloving is a best
practice for handling

hazardous drugs to prevent

Two pairs of powder-free, exposure from a potential tear
Hand Protection chemical-resistant nitrile or puncture in the outer glove.
gloves. Change gloves regularly (e.qg.,

every 30-60 minutes) or
immediately if contamination is

suspected.

A disposable, long-sleeved ]
] ] ] Protects skin and personal
Body Protection gown that is shown to resist ) o
N ] clothing from contamination.
permeability by chemicals.

For handling solid/powder

forms of Arvanil, a NIOSH- Protects against inhalation of
) ) certified N95 respirator or aerosolized particles. A fit-
Respiratory Protection ) ] ) ] ) ]
higher is required to prevent tested respirator is essential

inhalation. This should be done  for user safety.

within a chemical fume hood.

Operational and Disposal Plans

Adherence to proper handling, storage, and disposal protocols is crucial for maintaining a safe
laboratory environment.

Experimental Protocol: Safe Handling of Arvanil

This protocol outlines the step-by-step procedure for safely handling Arvanil from receipt to
disposal.

1. Pre-Experiment Planning:
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» Thoroughly review the experimental plan and all relevant safety information before starting.

o Ensure that a chemical fume hood, eyewash station, and safety shower are accessible and
operational.

e Prepare and label all necessary equipment and waste containers in advance.
 Verify that an appropriate spill kit is readily available.
2. Compound Handling (Performed in a Chemical Fume Hood):

e Weighing Solid Arvanil: If working with solid Arvanil, weigh the required amount inside a
chemical fume hood to minimize inhalation exposure. Use anti-static weigh paper or a tared
container.

o Preparing Solutions: Add the solvent to the solid Arvanil slowly to avoid splashing. If the
stock solution is pre-dissolved (e.g., in ethanol), use appropriate tools like pipettes to transfer
the liquid.

o General Use: Keep all containers with Arvanil sealed when not in use. Use secondary
containment (e.g., a tray) to transport the compound within the lab.

3. Post-Experiment Decontamination:

o Wipe down all work surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)
to remove any residual contamination.

o Dispose of all cleaning materials as hazardous waste.

Disposal Plan for Arvanil Waste

All Arvanil-contaminated materials must be treated as hazardous chemical waste and
disposed of according to institutional and local environmental regulations.

1. Waste Segregation:

e Solid Waste: Place any unused solid Arvanil and contaminated disposables (e.g., gloves,
weigh paper, pipette tips) into a designated, sealed, and clearly labeled solid hazardous
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waste container.

» Liquid Waste: Collect all solutions containing Arvanil in a separate, sealed, and clearly
labeled liquid hazardous waste container. Ensure the container is chemically compatible with
the solvent used. Do not mix with other waste streams unless explicitly permitted by your
institution's safety office.

o Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps
container for hazardous chemical waste.

2. Container Management:
o Keep all hazardous waste containers closed except when adding waste.

o Label containers clearly with "Hazardous Waste," the full chemical name "Arvanil," and any
other required information.

3. Final Disposal:
o Store sealed waste containers in a designated and secure satellite accumulation area.

» Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department or a licensed professional waste disposal service.

e Never dispose of Arvanil or its containers in the regular trash or down the drain.

Visualizations
Signaling Pathway of Arvanil-induced Apoptosis

Arvanil can induce apoptosis in certain cell types through a pathway that is dependent on the
Fas-associated death domain (FADD) and the subsequent activation of a caspase cascade.
This mechanism involves the activation of initiator caspase-8, followed by effector caspases-3
and -7, ultimately leading to programmed cell death.
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Caption: Arvanil-induced FADD/Caspase-8 dependent apoptotic pathway.

Workflow for Safe Handling and Disposal of Arvanil

This diagram illustrates the critical steps and logical flow for safely managing Arvanil
throughout its lifecycle in a research environment, from initial planning to final waste disposal.
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Caption: Procedural workflow for the safe handling and disposal of Arvanil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling

Email: info@benchchem.com or Request Quote Online.
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handling-arvanil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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